2-((Bis(2-chloroethyl)amino)methyl)-1,5-bis(4-ethoxyphenyl)-4-methylen e-1,5-pentanedione HCl
2-((Bis(2-chloroethyl)amino)methyl)-1,5-bis(4-ethoxyphenyl)-4-methylen e-1,5-pentanedione HCl
Brand Name:
Vulcanchem
CAS No.:
101684-61-1
VCID:
VC0034046
InChI:
InChI=1S/C27H33Cl2NO4.ClH/c1-4-33-24-10-6-21(7-11-24)26(31)20(3)18-23(19-30(16-14-28)17-15-29)27(32)22-8-12-25(13-9-22)34-5-2;/h6-13,23H,3-5,14-19H2,1-2H3;1H
SMILES:
CCOC1=CC=C(C=C1)C(=O)C(CC(=C)C(=O)C2=CC=C(C=C2)OCC)CN(CCCl)CCCl.Cl
Molecular Formula:
C27H34Cl3NO4
Molecular Weight:
542.9 g/mol
2-((Bis(2-chloroethyl)amino)methyl)-1,5-bis(4-ethoxyphenyl)-4-methylen e-1,5-pentanedione HCl
CAS No.: 101684-61-1
Main Products
VCID: VC0034046
Molecular Formula: C27H34Cl3NO4
Molecular Weight: 542.9 g/mol
| CAS No. | 101684-61-1 |
|---|---|
| Product Name | 2-((Bis(2-chloroethyl)amino)methyl)-1,5-bis(4-ethoxyphenyl)-4-methylen e-1,5-pentanedione HCl |
| Molecular Formula | C27H34Cl3NO4 |
| Molecular Weight | 542.9 g/mol |
| IUPAC Name | 2-[bis(2-chloroethyl)aminomethyl]-1,5-bis(4-ethoxyphenyl)-4-methylidenepentane-1,5-dione;hydrochloride |
| Standard InChI | InChI=1S/C27H33Cl2NO4.ClH/c1-4-33-24-10-6-21(7-11-24)26(31)20(3)18-23(19-30(16-14-28)17-15-29)27(32)22-8-12-25(13-9-22)34-5-2;/h6-13,23H,3-5,14-19H2,1-2H3;1H |
| Standard InChIKey | WUMCLZQRDJWWPQ-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)C(=O)C(CC(=C)C(=O)C2=CC=C(C=C2)OCC)CN(CCCl)CCCl.Cl |
| Canonical SMILES | CCOC1=CC=C(C=C1)C(=O)C(CC(=C)C(=O)C2=CC=C(C=C2)OCC)CN(CCCl)CCCl.Cl |
| Synonyms | 2-((Bis(2-chloroethyl)amino)methyl)-1,5-bis(4-ethoxyphenyl)-4-methylen e-1,5-pentanedione HCl |
| PubChem Compound | 3063825 |
| Last Modified | Nov 11 2021 |
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